Cas no 64118-40-7 (n-Propyl-2,2,3,3,3-d5 Alcohol)

• Product Name: n-Propyl-2,2,3,3,3-d5 Alcohol
• CAS No: 64118-40-7
• MF: C₃H₈O
• MW: 65.1258296966553
• MDL: MFCD03428152
• CID: 500078
• PubChem ID: 102602326
• Update Time: 2025-04-19

n-Propyl-2,2,3,3,3-d5 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Propan-2,2,3,3,3-d5-ol(9CI)
• 2,2,3,3,3-Pentadeuteropropanol
• PROPANOL-2,2,3,3,3-D5
• 64118-40-7
• 2,2,3,3,3-pentadeuteriopropan-1-ol
• D98621
• 1-PROPANOL-2,2,3,3,3-D5
• n-Propyl-2,2,3,3,3-d5 Alcohol

• MDL： MFCD03428152
• Inchi： 1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i1D3,2D2
• InChI Key： BDERNNFJNOPAEC-ZBJDZAJPSA-N
• SMILES： OCC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 65.088898604g/mol
• Monoisotopic Mass: 65.088898604g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 0.38870